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Compound of Interest

1-(Piperidin-2-yl)ethanone
Compound Name:
hydrochloride

Cat. No.: B561291

CAS Number: 106318-66-5

This technical guide provides a comprehensive overview of 1-(Piperidin-2-yl)ethanone
hydrochloride, a versatile heterocyclic compound. The information is intended for researchers,
scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Physical Properties

1-(Piperidin-2-yl)ethanone hydrochloride, also known as 2-acetylpiperidine hydrochloride, is
the hydrochloride salt of the organic compound 1-(piperidin-2-yl)ethanone. It is recognized as a
valuable intermediate in the synthesis of various pharmaceutical agents and specialty
chemicals.[1]
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Identifier Value Source
CAS Number 106318-66-5

Alternate CAS (Free Base) 97073-22-8 [2]
Molecular Formula C7H13NO-HCI [11[2]
Molecular Weight 163.69 g/mol [1][2]

2-Acetylpiperidine
Synonyms Hydrochloride, 1-Piperidin-2-yl-  [1][2]

ethanone Hydrochloride

Appearance White crystalline powder [1]
Purity > 95% (by NMR) [1]
Storage Conditions Store at 0-8 °C [1]

Physical Properties of the Free Base (1-(Piperidin-2-yl)ethanone, CAS 97073-22-8):

Property Value Source
Boiling Point 201.6 £ 33.0 °C (Predicted) [3]
Density 0.950 £ 0.06 g/cm3 (Predicted) [3]
pKa 8.33 £ 0.10 (Predicted) [3]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1-(Piperidin-2-yl)ethanone
hydrochloride are not extensively published in readily available literature, a general synthetic
approach can be inferred from established chemical principles and analogous transformations.
The synthesis typically involves two key stages: the formation of the 1-(piperidin-2-yl)ethanone
free base and its subsequent conversion to the hydrochloride salt.

Synthesis of 1-(Piperidin-2-yl)ethanone (Free Base)
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A general method for the preparation of the free base involves the reaction of a piperidine
precursor. One mentioned, though non-detailed, method is the reaction of styrene with
piperidine.[4] More common and versatile methods for creating substituted piperidines often
involve cyclization reactions or the modification of existing piperidine rings.

Formation of the Hydrochloride Salt

The conversion of the free base to its hydrochloride salt is a standard acid-base reaction.
General Experimental Protocol:

» Dissolution: Dissolve the crude or purified 1-(piperidin-2-yl)ethanone free base in a suitable
anhydrous organic solvent, such as diethyl ether, ethyl acetate, or dichloromethane.

 Acidification: To the stirred solution, add a solution of hydrogen chloride (HCI) in a compatible
solvent (e.g., HCl in diethyl ether or isopropanol) dropwise. The reaction is typically
performed at a controlled temperature, often starting at 0 °C.

» Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will precipitate
out of the solution.

« |solation: The resulting solid is collected by filtration.

 Purification: The crude hydrochloride salt can be further purified by recrystallization from an
appropriate solvent system (e.g., ethanol/ether) to yield a white crystalline powder.

e Drying: The purified product is dried under vacuum to remove any residual solvents.

Logical Workflow for Synthesis and Salt Formation
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Caption: General synthesis and purification workflow.
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Applications and Biological Significance

1-(Piperidin-2-yl)ethanone hydrochloride is a key building block in medicinal chemistry and
other areas of the chemical industry.

o Pharmaceutical Intermediate: This compound is a crucial intermediate in the synthesis of
various pharmaceuticals, with notable applications in the development of analgesics and
anti-inflammatory drugs.[1] The piperidine moiety is a privileged scaffold in medicinal
chemistry, known to enhance the druggability of molecules.

o Neuropharmacology: Researchers are exploring its potential as a building block for novel
drug candidates for treating neurological disorders.[1]

» Flavor and Fragrance Industry: It is also utilized in the creation of unique flavor profiles and
fragrances.[1]

Signaling Pathway Context (Hypothetical)

While specific signaling pathways involving 1-(Piperidin-2-yl)ethanone hydrochloride are not
detailed in the available literature, its use as an intermediate for analgesics and anti-
inflammatory drugs suggests that its derivatives may interact with pathways related to pain and
inflammation. For instance, they could potentially modulate the activity of cyclooxygenase
(COX) enzymes or interact with opioid receptors.

Below is a hypothetical diagram illustrating a potential mechanism of action for a downstream
derivative.
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Caption: Potential mechanism of action for a derivative.

Safety and Handling
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Detailed safety information for 1-(Piperidin-2-yl)ethanone hydrochloride is not widely
available. As with any chemical compound, it should be handled with care in a well-ventilated
laboratory environment, and appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn. For specific handling and disposal
guidelines, it is essential to consult the Safety Data Sheet (SDS) provided by the supplier.

Spectral Data

While a specific, published spectrum for 1-(Piperidin-2-yl)ethanone hydrochloride was not
found, the National Institute of Standards and Technology (NIST) provides a mass spectrum for
the free base, 2-acetylpiperidine. This data is crucial for the characterization of the parent
compound.

Experimental Workflow for Characterization
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Caption: Analytical workflow for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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